Cas no 93783-11-0 (1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(6-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-)

• Product name: 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(6-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-
• CAS No: 93783-11-0
• MF: C₃₆H₂₅N₅O₆S₂
• MW: 687.74360537529
• CID: 808406
• PubChem ID: 3022347

1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(6-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(6-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-
• 8-(phenylamino)-5-[[4-[(6-sulpho-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-1-sulphonic acid
• 8-anilino-5-[[4-[(6-sulfonaphthalen-1-yl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1-sulfonic acid
• 8-(Phenylamino)-5-[2-[4-[2-(6-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-1-naphthalenesulfonic acid
• DTXSID501107690
• NS00092765
• 8-(Phenylamino)-5-[[4-[(6-sulfo-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-1-sulfonic acid
• EINECS 298-217-0
• 93783-11-0
• 8-(Phenylamino)-5-((4-((6-sulpho-1-naphthyl)azo)-1-naphthyl)azo)naphthalene-1-sulphonic acid

• Inchi： InChI=1S/C36H25N5O6S2/c42-48(43,44)25-16-17-26-23(22-25)8-6-14-30(26)38-39-31-18-19-32(28-12-5-4-11-27(28)31)40-41-33-20-21-34(37-24-9-2-1-3-10-24)36-29(33)13-7-15-35(36)49(45,46)47/h1-22,37H,(H,42,43,44)(H,45,46,47)
• InChI Key： DVJDKOUANARNLS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=C3C(=C(C=C2)N=NC4=CC=C(C5=CC=CC=C54)N=NC6=CC=CC7=C6C=CC(=C7)S(=O)(=O)O)C=CC=C3S(=O)(=O)O

Computed Properties

• Exact Mass: 687.124625
• Monoisotopic Mass: 687.124625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 187

Experimental Properties

• Density: 1.46
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.728